![molecular formula C21H21N3O3 B5850301 5-[(4-propylphenoxy)methyl]-N'-(2-pyridinylmethylene)-2-furohydrazide](/img/structure/B5850301.png)
5-[(4-propylphenoxy)methyl]-N'-(2-pyridinylmethylene)-2-furohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(4-propylphenoxy)methyl]-N'-(2-pyridinylmethylene)-2-furohydrazide, also known as PPFH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PPFH is a furohydrazide derivative that has shown promising results in various studies, indicating its potential as a therapeutic agent. In
Mechanism of Action
5-[(4-propylphenoxy)methyl]-N'-(2-pyridinylmethylene)-2-furohydrazide exerts its therapeutic effects through various mechanisms of action. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by suppressing the activation of NF-κB and MAPK signaling pathways. This compound also induces apoptosis in cancer cells by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway. Additionally, this compound has been shown to improve insulin sensitivity and glucose uptake in diabetic animals by activating the AMPK signaling pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. This compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models of cancer. Additionally, this compound has been shown to improve insulin sensitivity and glucose uptake in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-[(4-propylphenoxy)methyl]-N'-(2-pyridinylmethylene)-2-furohydrazide in lab experiments is its low toxicity. This compound has been shown to have low toxicity in animal models, indicating its potential as a safe therapeutic agent. However, one of the limitations of using this compound in lab experiments is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 5-[(4-propylphenoxy)methyl]-N'-(2-pyridinylmethylene)-2-furohydrazide. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to explore its potential use in the treatment of autoimmune diseases, such as multiple sclerosis. Additionally, further studies are needed to investigate the safety and efficacy of this compound in humans.
Synthesis Methods
5-[(4-propylphenoxy)methyl]-N'-(2-pyridinylmethylene)-2-furohydrazide can be synthesized using a multi-step process. The first step involves the reaction of 4-propylphenol with formaldehyde to form 4-propylbenzyl alcohol. The second step involves the reaction of 4-propylbenzyl alcohol with furoyl chloride to form 4-propylbenzyl furoate. The final step involves the reaction of 4-propylbenzyl furoate with 2-pyridinecarboxaldehyde hydrazone to form this compound.
Scientific Research Applications
5-[(4-propylphenoxy)methyl]-N'-(2-pyridinylmethylene)-2-furohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Properties
IUPAC Name |
5-[(4-propylphenoxy)methyl]-N-[(E)-pyridin-2-ylmethylideneamino]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O3/c1-2-5-16-7-9-18(10-8-16)26-15-19-11-12-20(27-19)21(25)24-23-14-17-6-3-4-13-22-17/h3-4,6-14H,2,5,15H2,1H3,(H,24,25)/b23-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCKGEUCOWNRVMC-OEAKJJBVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)NN=CC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)N/N=C/C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.